molecular formula C10H15ClN2O4S2 B2838219 Methyl 5-(piperazin-1-ylsulfonyl)thiophene-3-carboxylate hydrochloride CAS No. 1049723-26-3

Methyl 5-(piperazin-1-ylsulfonyl)thiophene-3-carboxylate hydrochloride

Cat. No. B2838219
CAS RN: 1049723-26-3
M. Wt: 326.81
InChI Key: LPXNFMZMJHHJSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 5-(piperazin-1-ylsulfonyl)thiophene-3-carboxylate hydrochloride” is a chemical compound with the molecular formula C10H14N2O4S2•HCl . It has a molecular weight of 326.82 . This compound is intended for research use only .


Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C10H14N2O4S2•HCl . Unfortunately, specific details about the molecular structure are not provided in the available resources.

Scientific Research Applications

Medicinal Chemistry

Thiophene-based analogs, including “Methyl 5-(piperazin-1-ylsulfonyl)thiophene-3-carboxylate hydrochloride”, have been of great interest to scientists as potential biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Proteomics Research

“Methyl 5-(piperazin-1-ylsulfonyl)thiophene-3-carboxylate hydrochloride” is used as a biochemical in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in the study of protein structure and function, protein-protein interactions, and cellular processes.

Industrial Chemistry

Thiophene derivatives are utilized in industrial chemistry . They can be used as corrosion inhibitors, which prevent or slow down the corrosion process in metals .

Material Science

Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . Semiconductors are materials that have properties between conductors and insulators. They are essential in the electronics industry.

Organic Field-Effect Transistors (OFETs)

Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs) . OFETs are a type of field-effect transistor using an organic semiconductor in its channel. They can be used in flexible electronics, which is a technology for assembling electronic circuits by mounting electronic devices on flexible plastic substrates.

Organic Light-Emitting Diodes (OLEDs)

Thiophene derivatives are also used in the fabrication of organic light-emitting diodes (OLEDs) . OLEDs are a type of light-emitting diode (LED) in which the emissive electroluminescent layer is a film of organic compound that emits light in response to an electric current. They are used in the creation of digital displays in devices such as television screens, computer monitors, and portable systems such as smartphones and handheld game consoles.

properties

IUPAC Name

methyl 5-piperazin-1-ylsulfonylthiophene-3-carboxylate;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H14N2O4S2.ClH/c1-16-10(13)8-6-9(17-7-8)18(14,15)12-4-2-11-3-5-12;/h6-7,11H,2-5H2,1H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LPXNFMZMJHHJSP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CSC(=C1)S(=O)(=O)N2CCNCC2.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H15ClN2O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 5-(piperazin-1-ylsulfonyl)thiophene-3-carboxylate hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.